Cas no 1227565-23-2 ((2-Fluoro-5-methylpyridin-3-yl)methanol)

• Product Name: (2-Fluoro-5-methylpyridin-3-yl)methanol
• CAS No: 1227565-23-2
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD11847261
• CID: 4732427
• PubChem ID: 74888964
• Update Time: 2025-10-05

(2-Fluoro-5-methylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-5-methylpyridin-3-yl)methanol
• 2-Fluoro-3-(hydroxymethyl)-5-methylpyridine
• Y3891
• MFCD11847261
• AT27312
• CS-0195356
• SCHEMBL26290122
• 1227565-23-2
• (2-Fluoro-5-methylpyridin-3-yl)methanol

• MDL： MFCD11847261
• Inchi： 1S/C7H8FNO/c1-5-2-6(4-10)7(8)9-3-5/h2-3,10H,4H2,1H3
• InChI Key： ZSEKXTZARDQTKL-UHFFFAOYSA-N
• SMILES： FC1C(CO)=CC(C)=CN=1

Computed Properties

• Exact Mass: 141.058992041g/mol
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 0.8

Additional information on (2-Fluoro-5-methylpyridin-3-yl)methanol

Recent Advances in the Application of (2-Fluoro-5-methylpyridin-3-yl)methanol (CAS: 1227565-23-2) in Chemical Biology and Pharmaceutical Research

The compound (2-Fluoro-5-methylpyridin-3-yl)methanol (CAS: 1227565-23-2) has recently emerged as a promising building block in medicinal chemistry and drug discovery. This heterocyclic alcohol derivative has attracted significant attention due to its unique physicochemical properties and versatile applications in the synthesis of bioactive molecules. Recent studies have demonstrated its potential as a key intermediate in the development of novel therapeutic agents targeting various diseases.

Structural analysis reveals that the presence of both fluorine and hydroxyl groups on the pyridine ring provides exceptional opportunities for further chemical modifications. The fluorine atom at the 2-position enhances the compound's metabolic stability and influences its electronic properties, while the hydroxymethyl group at the 3-position serves as an excellent handle for diverse synthetic transformations. These characteristics make (2-Fluoro-5-methylpyridin-3-yl)methanol particularly valuable in structure-activity relationship (SAR) studies.

In recent pharmaceutical research, this compound has been successfully employed in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors of fibroblast growth factor receptors (FGFRs), showing promising results in preclinical models of solid tumors. The researchers noted that the fluoropyridine moiety contributed significantly to the compounds' binding affinity and selectivity profiles.

From a synthetic chemistry perspective, several novel methodologies have been developed for the efficient production and derivatization of (2-Fluoro-5-methylpyridin-3-yl)methanol. Recent advances include improved catalytic systems for its synthesis from commercially available precursors, with some protocols achieving yields exceeding 85%. These developments have facilitated its broader application in medicinal chemistry campaigns and high-throughput screening libraries.

The compound's potential extends beyond oncology applications. Emerging research suggests its derivatives may have applications in central nervous system (CNS) disorders, with preliminary data indicating blood-brain barrier permeability in certain structural configurations. Additionally, its metabolites have shown interesting immunomodulatory properties in recent in vitro studies, opening new avenues for autoimmune disease research.

Quality control and analytical methods for (2-Fluoro-5-methylpyridin-3-yl)methanol have also seen significant improvements. Recent publications describe validated HPLC and LC-MS methods for its quantification in complex matrices, addressing previous challenges in purity assessment. These methodological advances are crucial for ensuring reproducibility in research applications and potential scale-up for pharmaceutical production.

Looking forward, the unique properties of (2-Fluoro-5-methylpyridin-3-yl)methanol position it as a valuable tool in fragment-based drug discovery and PROTAC development. Its balanced lipophilicity and polarity make it particularly suitable for these emerging drug discovery paradigms. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in the field.

In conclusion, (2-Fluoro-5-methylpyridin-3-yl)methanol (CAS: 1227565-23-2) represents a versatile and pharmacologically relevant scaffold with broad applications in modern drug discovery. Continued research into its chemistry and biological activities will likely yield additional therapeutic candidates and contribute to our understanding of structure-activity relationships in medicinal chemistry.